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Compound of Interest

Compound Name: Prometon

Cat. No.: B051717 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the physicochemical properties of

Prometon, focusing on its solubility in various solvents and its octanol-water partition

coefficient (Kow). These parameters are critical for understanding its environmental fate,

bioavailability, and potential for bioaccumulation. This document synthesizes key data from

various sources and outlines standard experimental protocols for their determination.

Quantitative Data Summary
The following tables summarize the reported values for the solubility and octanol-water partition

coefficient of Prometon. These values are essential for modeling environmental transport and

biological uptake.
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Solvent Solubility Temperature (°C)

Water 620 mg/L 20

Water 720 mg/L 22

Water 750 mg/L (750 ppm) 20

Acetone >500 g/L 20

Benzene >250 g/L 20

Dichloromethane 350 g/L 20

Methanol >500 g/L 20

n-Octanol 26 g/100 mL (260 g/L) 20

n-Octanol 150 g/L 20

Toluene 250 g/L 20

n-Hexane 1.2 g/100 mL (12 g/L) 20

Cyclohexane 4.9 g/100 mL (49 g/L) 20

Data compiled from various sources.[1][2][3][4]

Prometon Octanol-Water Partition Coefficient (Log Kow)
The octanol-water partition coefficient (Kow), typically expressed as its logarithm (Log Kow or

LogP), is a measure of a chemical's lipophilicity. It is a critical parameter for predicting the

environmental distribution and bioaccumulation potential of a substance.[5][6]

Parameter Value Temperature (°C)

Log Kow 2.99 Not Specified

Log Kow 2.91 20

Log Kow 2.69 25
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Data compiled from various sources.[1][2][3][4] A Log Kow value in this range (2.69-2.99)

indicates a moderate potential for Prometon to bioaccumulate in organisms.[2]

Conceptual Framework: Solubility and Partitioning
The interplay between a compound's solubility in polar (hydrophilic) and non-polar (lipophilic)

solvents governs its environmental and biological behavior. The octanol-water partition

coefficient (Log Kow) quantifies this relationship.
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Conceptual relationship between solubility, partitioning, and bioaccumulation.
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Experimental Protocols
Accurate determination of solubility and Kow is fundamental. The following sections detail the

standard methodologies for these measurements.

Solubility Determination (Shake-Flask Method)
This protocol outlines the widely used shake-flask method for determining the solubility of a

chemical in water or other solvents.

Preparation: An excess amount of the test substance (Prometon) is added to a known

volume of the solvent (e.g., purified water) in a flask.

Equilibration: The flask is sealed and agitated (e.g., in a shaker bath) at a constant,

controlled temperature for a prolonged period (typically 24-48 hours) to ensure equilibrium is

reached between the dissolved and undissolved substance.

Phase Separation: After agitation, the solution is allowed to stand, or is centrifuged, to

separate the undissolved solid material from the saturated solution.

Sampling: A precise aliquot of the clear, saturated supernatant is carefully removed, ensuring

no solid particles are transferred.

Analysis: The concentration of the dissolved substance in the aliquot is determined using a

suitable analytical technique, such as High-Performance Liquid Chromatography (HPLC),

Gas Chromatography (GC), or UV-Vis Spectroscopy.

Calculation: The solubility is expressed as the mass of the substance per volume of solvent

(e.g., mg/L or g/L). The experiment should be repeated to ensure reproducibility.

Octanol-Water Partition Coefficient (OECD 107 Shake-
Flask Method)
The shake-flask method is the most common technique for experimentally determining the

Kow. It directly measures the distribution of a substance between n-octanol and water.
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Solvent Preparation: High-purity n-octanol and water are mutually saturated by shaking them

together for 24 hours, followed by a separation period. This ensures that the two phases are

in equilibrium before the test substance is introduced.

Test Substance Preparation: A stock solution of the test substance is prepared in one of the

solvents (typically the one in which it is more soluble).

Partitioning: The two pre-saturated solvent phases (n-octanol and water) are combined in a

test vessel in a defined volume ratio. A small, accurately measured amount of the test

substance stock solution is added. The concentration should not exceed 0.01 mol/L in either

phase.

Equilibration: The vessel is sealed and shaken at a constant temperature (e.g., 20-25°C)

until equilibrium is achieved. This is confirmed by measuring the concentration in the phases

at different time intervals until it becomes constant.

Phase Separation: The mixture is centrifuged to ensure a complete and clean separation of

the n-octanol and water layers.

Analysis: The concentration of the test substance is determined in both the n-octanol and the

aqueous phases using an appropriate analytical method.

Calculation: The partition coefficient (Kow) is calculated as the ratio of the concentration in

the n-octanol phase to the concentration in the aqueous phase. The final result is typically

reported as Log Kow. The experiment is performed in duplicate with varied solvent volume

ratios to ensure accuracy.

Experimental Workflow Visualization
The following diagram illustrates the typical workflow for the determination of the octanol-water

partition coefficient using the shake-flask method.
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Experimental workflow for Log Kow determination via the shake-flask method.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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